Cas no 127457-64-1 (Benzyl-PEG4-acid)

• Product Name: Benzyl-PEG4-acid
• CAS No: 127457-64-1
• MF: C₁₆H₂₄O₆
• MW: 312.358165740967
• MDL: MFCD31561129
• CID: 4566353
• PubChem ID: 14462373
• Update Time: 2025-10-29

Benzyl-PEG4-acid Chemical and Physical Properties

Names and Identifiers

• Benzyl-PEG4-acid
• BnO-PEG3-CH2CH2COOH
• CFA45764
• SB67148
• W16658
• 3-[2-[2-(2-phenylmethoxyethoxy)ethoxy]ethoxy]propanoic acid
• 1-Phenyl-2,5,8,11-tetraoxatetradecan-14-oicacid
• BP-23829
• 127457-64-1
• AS-56800
• 14-Phenyl-4,7,10,13-tetraoxatetradecanoic acid
• MFCD31561129
• 1-Phenyl-2,5,8,11-tetraoxatetradecan-14-oic acid
• DA-71411
• DTXSID801246087
• HY-130595
• CS-0109349
• SCHEMBL24207916
• AKOS037645071

• MDL： MFCD31561129
• Inchi： 1S/C16H24O6/c17-16(18)6-7-19-8-9-20-10-11-21-12-13-22-14-15-4-2-1-3-5-15/h1-5H,6-14H2,(H,17,18)
• InChI Key： FGLPTVPWFDQWFM-UHFFFAOYSA-N
• SMILES： O(CCOCC1C=CC=CC=1)CCOCCOCCC(=O)O

Computed Properties

• Exact Mass: 312.15728848g/mol
• Monoisotopic Mass: 312.15728848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 74.2

Additional information on Benzyl-PEG4-acid

Comprehensive Guide to Benzyl-PEG4-acid (CAS No. 127457-64-1): Properties, Applications, and Innovations

Benzyl-PEG4-acid (CAS No. 127457-64-1) is a versatile PEG-based linker widely used in bioconjugation, drug delivery, and material science. This compound features a benzyl group attached to a tetraethylene glycol (PEG4) spacer, terminating in a carboxylic acid (acid) functional group. Its unique structure enables solubility in both aqueous and organic solvents, making it a popular choice for researchers exploring click chemistry, nanoparticle functionalization, and proteomics.

In recent years, the demand for Benzyl-PEG4-acid has surged due to its role in ADC (Antibody-Drug Conjugate) development and targeted therapy. With the rise of personalized medicine, this compound is frequently searched alongside terms like "PEG linker for drug delivery" or "biocompatible spacer for bioconjugation." Its low immunogenicity and high stability align with the growing focus on sustainable biomaterials and green chemistry in pharmaceutical research.

The PEG4 spacer in Benzyl-PEG4-acid provides optimal length for minimizing steric hindrance, a critical factor in protein-protein interactions and ligand-receptor binding. This property is particularly valuable in diagnostic assay development, where precision and reproducibility are paramount. Researchers often inquire about "PEG4 vs. PEG8 linkers" or "best PEG length for conjugation," highlighting the need for comparative data on spacer efficiency.

From a synthetic perspective, Benzyl-PEG4-acid serves as a key intermediate in designing fluorescent probes and biosensors. Its benzyl group offers protection during solid-phase peptide synthesis (SPPS), while the terminal acid allows seamless coupling to amines or hydroxyls via EDC/NHS chemistry. Such applications are frequently discussed in forums focusing on "biomolecule labeling techniques" and "non-invasive imaging agents."

Quality control of Benzyl-PEG4-acid (CAS No. 127457-64-1) involves rigorous HPLC purification and mass spectrometry validation, ensuring batch-to-batch consistency—a top priority for industries adhering to GMP standards. Searches like "PEG linker purity requirements" or "CAS 127457-64-1 supplier QC data" reflect user concerns about reproducibility in sensitive applications like in vivo studies.

Innovations in Benzyl-PEG4-acid derivatives are gaining traction, particularly in RNA therapeutics and lipid nanoparticle (LNP) formulations. The compound’s adaptability supports emerging trends such as mRNA vaccine stabilization and CRISPR-Cas9 delivery systems, topics dominating scientific literature and patent filings. This aligns with frequent queries about "PEGylation strategies for nucleic acids" or "improving LNP half-life."

Environmental considerations also drive interest in Benzyl-PEG4-acid, as its PEG backbone is considered biodegradable under specific conditions. Discussions around "eco-friendly linkers" and "reducing pharmaceutical waste" underscore the compound’s relevance in sustainable research practices. Analytical techniques like size-exclusion chromatography (SEC) are often employed to monitor degradation profiles.

In summary, Benzyl-PEG4-acid (CAS No. 127457-64-1) bridges multiple disciplines—from biopharmaceuticals to nanotechnology. Its balanced hydrophilicity, synthetic flexibility, and compatibility with regulatory guidelines ensure its continued prominence in cutting-edge research. As the scientific community explores next-generation therapeutics, this compound remains a cornerstone for innovation.